N-(3-acetylphenyl)-2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Description
N-(3-acetylphenyl)-2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C18H16ClN5O2S and its molecular weight is 401.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Vibrational Spectroscopic Analysis : One study focused on characterizing an antiviral molecule similar to N-(3-acetylphenyl)-2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. This research used vibrational spectroscopy, including Raman and Fourier-transform infrared spectroscopy, to identify the vibrational signatures of the molecule. The study employed density functional theory for geometric equilibrium and harmonic vibrational wavenumbers analysis. The natural bond orbital analysis confirmed stability due to stereo-electronic interactions (Mary, Pradhan, & James, 2022).
Antimicrobial and Thermal Studies : Another study synthesized and characterized sulfanilamide derivatives, including compounds structurally related to N-(3-acetylphenyl)-2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. These derivatives were analyzed using various spectroscopic methods and X-ray diffraction. Their thermal properties and antimicrobial activities were evaluated, showing distinct hydrogen bonding models and thermal stability (Lahtinen et al., 2014).
Potential Therapeutic Applications
Cholinesterase Inhibition : Research into new N-aryl derivatives of related compounds demonstrated moderate to good activities against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings indicate potential therapeutic applications in conditions such as Alzheimer's disease. The study included molecular docking studies to understand the interaction between the compounds and the enzymes (Riaz et al., 2020).
Antiviral and Virucidal Activities : Another study synthesized derivatives of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide and evaluated their antiviral and virucidal activities against human adenovirus type 5 and ECHO-9 virus. This research highlights the potential of these compounds in reducing viral replication (Wujec et al., 2011).
properties
IUPAC Name |
N-(3-acetylphenyl)-2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN5O2S/c1-11(25)13-3-2-4-15(9-13)21-16(26)10-27-18-23-22-17(24(18)20)12-5-7-14(19)8-6-12/h2-9H,10,20H2,1H3,(H,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGMNZCXRHAGWBT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.